5-Oxo-3-(thiophen-2-yl)-5-((2-(thiophen-2-yl)ethyl)amino)pentanoic acid

• IUPAC Name: 5-oxo-3-thiophen-2-yl-5-(2-thiophen-2-ylethylamino)pentanoic acid
• InChI: InChI=1S/C15H17NO3S2/c17-14(16-6-5-12-3-1-7-20-12)9-11(10-15(18)19)13-4-2-8-21-13/h1-4,7-8,11H,5-6,9-10H2,(H,16,17)(H,18,19)
• InChI Key: MBRFSDVGYDZIJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNC(=O)CC(CC(=O)O)C2=CC=CS2
• Molecular Formula: C15H17NO3S2
• Molecular Weight: 323.4 g/mol

Description

5-Oxo-3-(thiophen-2-yl)-5-((2-(thiophen-2-yl)ethyl)amino)pentanoic acid, also known as TETA-Keto, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of similar amino acids, like 2-amino-5-(p-methoxyphenyl)pentanoic acid and others, is an essential area of study. Such compounds have been synthesized through various chemical reactions, highlighting the importance of chemical synthesis techniques in the development of amino acids with potential applications in different fields, including medicinal chemistry and biochemistry (Shimohigashi, Lee, & Izumiya, 1976).

Application in HIV Research

• Amino acids like (2S,3S)-2-Amino-3-hydroxy-5-(4-nitrophenoxy)pentanoic acid have been utilized in HIV research. These amino acids are crucial in creating oligopeptides, which serve as chromogenic protease substrates, aiding in the detection of HIV-protease activity. This highlights the potential of such compounds in developing diagnostic tools and therapeutic interventions for HIV (Badalassi, Nguyen, Crotti, & Reymond, 2002).

Biochemical Interactions

• The reactivity of compounds like 5-chloro-4-oxopentanoic acid with proteins like pyruvate kinase is another research area. Understanding these interactions helps in biochemistry and enzymology, providing insights into enzyme mechanisms and potential drug targets (Chalkley & Bloxham, 1976).

Novel Functional Diacids Synthesis

• Synthesizing novel diacids, such as 5-(Carboxymethyl-carbamoyl)-pentanoic acid, is crucial in organic chemistry and materials science. These compounds have potential applications in developing new materials with unique properties, which can be used in various industries (Zhang Zhi-qin, 2004).

Development of Metal-Carbonyl Tracers

• W(CO)5 complexes of compounds like 5-oxo-5-(2,5-dimethylazaferrocen-1′-yl)pentanoic acid have been synthesized for developing new IR-detectable metal–carbonyl tracers. These tracers are significant in chemical analysis and imaging, offering new ways to detect and analyze various chemical entities (Kowalski, Winter, Makal, Pazio, & Woźniak, 2009).

Medical Chemistry and Pharmacology

• Studies on compounds like (E)-5-[[[(3-pyridinyl)[3-(trifluoromethyl)phenyl]- methylen]amino]oxy] pentanoic acid have shown potential in thromboxane A2 synthetase inhibition and thromboxane A2/prostaglandin endoperoxide receptor blockade. These findings are significant in developing new pharmaceutical agents for various diseases, particularly those involving platelet aggregation and thrombosis (Clerck et al., 1989).